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For Researchers, Scientists, and Drug Development Professionals

The tetrahydropyran ring is a fundamental saturated heterocyclic motif prevalent in a vast
array of biologically active molecules, including natural products, pharmaceuticals, and
agrochemicals.[1] A precise and unambiguous naming system is therefore crucial for effective
communication and documentation in research and development. This technical guide provides
an in-depth overview of the International Union of Pure and Applied Chemistry (IUPAC)
nomenclature for tetrahydropyran and its derivatives, with a focus on systematic naming
conventions.

Systematic vs. Trivial Names

Tetrahydropyran has several names, reflecting the evolution of chemical nomenclature. While
"tetrahydropyran” is a commonly used and understood name, the preferred IUPAC name is
oxane.[2][3][4][5][6][7] This systematic name is derived from the Hantzsch-Widman
nomenclature system, which is the IUPAC-recommended method for naming monocyclic
heterocyclic compounds with three to ten ring members.[8][9][10]
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Name Type Name Basis

Hantzsch-Widman system
("oxa" for oxygen + "-ane" for a

Preferred IUPAC Name Oxane ] i
six-membered saturated ring).

[2](3]

Derived from its unsaturated

i parent, pyran, by the addition
Common/Systematic Tetrahydropyran

of four hydrogen atoms.[2][4]

[11]

Names the corresponding
carbocycle (cyclohexane) and

Replacement Oxacyclohexane indicates the replacement of a
carbon atom with a heteroatom
("oxa").[12][13]

Views the oxygen atom as a

Other 1,5-Epoxypentane bridge across a pentane chain.

[3]

The Hantzsch-Widman System for Naming
Tetrahydropyran (Oxane)

The Hantzsch-Widman system provides a systematic method for naming heterocyclic
compounds.[8][10][14] The name is constructed from a prefix indicating the heteroatom and a
stem indicating the ring size and degree of saturation.

For tetrahydropyran:
o Prefix: "Oxa-" for the oxygen atom.[12][15]
e Stem: "-ane" for a six-membered saturated ring.[15][16]

Combining these gives the name Oxane.

Numbering the Tetrahydropyran Ring
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According to IUPAC rules, the numbering of a monocyclic heterocycle begins at the

heteroatom, which is assigned position 1.[12][17] The rest of the ring atoms are then numbered
sequentially.

Tetrahydropyran (Oxane) Ring Numbering
— C° -
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» O
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Caption: IUPAC numbering of the tetrahydropyran (oxane) ring.

Nomenclature of Substituted Tetrahydropyrans

The naming of substituted tetrahydropyrans follows the general principles of IUPAC
substitutive nomenclature.[18][19] The process involves identifying the parent heterocycle,
identifying and naming the substituents, and indicating their positions with locants.

General Principles

« ldentify the Parent Heterocycle: The parent heterocycle is oxane.

« |dentify the Principal Functional Group: If multiple functional groups are present, the principal
functional group is determined by a priority order.[20][21][22] This group is cited as a suffix in
the name.

* Numbering the Ring: The ring is numbered starting from the oxygen atom (position 1) and
proceeding in the direction that gives the lowest possible locants to the substituents.[13][17]
If there is a choice, the principal functional group receives the lowest possible number.

e Naming and Ordering Substituents: All other groups are named as prefixes and are listed in
alphabetical order. Multiplicative prefixes (di, tri, etc.) are used if the same substituent
appears more than once but are ignored for alphabetization.[19]
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Caption: Workflow for the IUPAC naming of substituted tetrahydropyrans.

Examples of Substituted Tetrahydropyran Nomenclature
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Structure IUPAC Name Explanation

The methyl group is at position
2-Methyloxane .
2 of the oxane ring.

The hydroxyl group is the
rincipal functional grou
Oxan-4-ol P -p . ? p”
(suffix "-ol") and is at position

4.

Substituents are a chloro

group at position 4 and a
4-Chloro-2-methyloxane methyl group at position 2.

They are listed alphabetically

("chloro" before "methyl").

Two fluoro substituents are at
4,4-Difluorooxane position 4, indicated by the

prefix "difluoro”.

Stereochemistry

When stereocenters are present in the tetrahydropyran ring or its substituents, their
configurations are specified using the Cahn-Ingold-Prelog (CIP) system (R or S) or by
indicating the relative stereochemistry (e.g., cis or trans). These stereochemical descriptors
precede the rest of the name.

Example:

* (2R,4S)-4-Chloro-2-methyloxane: This name specifies the absolute configuration at the
stereocenters at positions 2 and 4.

Tetrahydropyran as a Substituent

When the tetrahydropyran ring is a substituent on a larger parent structure, it is named as a
tetrahydropyranyl or oxanyl group. The point of attachment is indicated by a locant.

Example:
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» 2-(Oxan-2-yl)acetic acid: Here, an acetic acid molecule is substituted at its 2-position with an
oxane ring attached via its own position 2.

Conclusion

A systematic approach to the nomenclature of tetrahydropyran and its derivatives, based on
IUPAC rules and the Hantzsch-Widman system, is essential for clarity in scientific
communication. The preferred IUPAC name for the parent heterocycle is oxane. The naming of
substituted derivatives follows a logical process of identifying the parent, determining the
principal functional group, numbering the ring to give the lowest possible locants to
substituents, and alphabetizing the substituent prefixes. Adherence to these principles ensures
that the name of a tetrahydropyran-containing molecule accurately and unambiguously
represents its structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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